Cc-LTP1

• bioactivity: Antifungal
• sequence: ITCQQVTSELGPCVPYLTGQGIP

Description

Cc-LTP1 is a lipid transfer protein (LTP) isolated from the seeds of Coffea canephora (Robusta coffee). It belongs to the plant LTP family, which is characterized by small molecular weights (6–10 kDa), a conserved eight-cysteine residue backbone forming four disulfide bonds, and a hydrophobic cavity for lipid binding . This compound exhibits dual functionality:

• Antifungal Activity: Demonstrates potent fungicidal effects against pathogenic yeast, including Candida species, through mechanisms involving membrane disruption or interaction with fungal cell wall components .
• α-Amylase Inhibition: A novel feature among LTPs, this compound inhibits α-amylase activity, a key digestive enzyme in insects, positioning it as a defense molecule against herbivory .

These properties make this compound a promising candidate for agricultural biocontrol agents and therapeutic applications.

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural and Functional Comparison with Plant LTPs

Plant LTPs share structural homology but exhibit functional diversity depending on their ecological roles. Key comparisons include:

Ca-LTP1 (Capsicum annuum chili pepper seeds)

• Source : Chili pepper seeds .
• Activity : Inhibits insect digestive enzymes (e.g., proteinases and α-amylases) as a defense mechanism .
• Contrast with Cc-LTP1 : While both inhibit α-amylase, Ca-LTP1 lacks reported antifungal activity, suggesting niche-specific evolutionary adaptations .

Vu-LTP1 (Vigna unguiculata cowpea seeds)

• Source : Cowpea seeds .
• Activity : Targets insect digestive enzymes, similar to Ca-LTP1 and this compound .
• Contrast with this compound: No documented antifungal properties, highlighting this compound’s broader antimicrobial scope .

Table 1: Comparative Overview of Plant LTPs

Compound	Source	Molecular Weight (kDa)	Key Activities	Unique Features
This compound	Coffea canephora	~7	Antifungal, α-amylase inhibition	Dual functionality
Ca-LTP1	Capsicum annuum	~9	α-Amylase/proteinase inhibition	Specialized insect defense
Vu-LTP1	Vigna unguiculata	~7.5	Digestive enzyme inhibition	Narrow-spectrum activity

Comparison with Non-Plant Antimicrobial Peptides

Non-plant peptides with overlapping antimicrobial functions provide insights into convergent evolution:

Hp-1935 (Boana pulchella frog secretion)

• Source : Skin secretions of the Argentinian frog .
• Activity : Antimicrobial and anti-acetylcholinesterase (AChE) properties .
• Contrast with this compound: Mechanism: Targets AChE (a neurotransmitter enzyme) rather than fungal membranes or digestive enzymes. Application Potential: Therapeutic for neurological disorders vs. This compound’s agricultural focus .

Table 2: Cross-Kingdom Functional Comparison

Compound	Kingdom	Target Pathway/Enzyme	Primary Application Focus
This compound	Plant	Fungal membranes, α-amylase	Agriculture, biocontrol
Hp-1935	Animal	AChE	Neurotherapeutics

Key Research Findings and Implications

• Evolutionary Divergence : Plant LTPs like this compound have evolved multifunctional roles (e.g., antifungal + enzyme inhibition) compared to single-function homologs (e.g., Ca-LTP1) .
• Structural Determinants : The conserved cysteine scaffold in LTPs facilitates lipid binding, but sequence variations in loop regions dictate target specificity .
• Biotechnological Potential: this compound’s α-amylase inhibition could inspire engineered crop protection systems, while its antifungal activity may inform novel antifungals .